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Compound of Interest

Compound Name: Propantheline

Cat. No.: B1209224 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Propantheline bromide is a synthetic quaternary ammonium compound that

functions as a competitive antagonist of muscarinic acetylcholine receptors (mAChRs).[1][2][3]

It is widely used in research to study smooth muscle dysfunction, gastrointestinal motility, and

other processes regulated by the parasympathetic nervous system.[4][5] Accurate and

consistent preparation of propantheline bromide stock solutions is critical for obtaining

reproducible results in cell culture-based assays. These application notes provide detailed

protocols for the preparation, sterilization, and storage of propantheline bromide stock

solutions using common laboratory solvents, as well as guidelines for its application in cell

culture experiments.

Chemical and Physical Properties
Propantheline bromide is a white or off-white crystalline powder with a bitter taste. It is readily

soluble in water and ethanol but insoluble in ether.
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Property Value References

IUPAC Name

N-isopropyl-N-methyl-N-{2-

[(9H-xanthen-9-

ylcarbonyl)oxy]ethyl}propan-2-

aminium bromide

Molecular Formula C₂₃H₃₀BrNO₃

Molecular Weight 448.39 g/mol

CAS Number 50-34-0

Appearance White to off-white powder

Mechanism of Action
Propantheline bromide exerts its effects by competitively blocking the binding of the

neurotransmitter acetylcholine (ACh) to muscarinic receptors on the surface of effector cells.

This antagonism inhibits the postganglionic parasympathetic nervous system, leading to a

reduction in smooth muscle contractions and glandular secretions. The compound acts as an

antimuscarinic agent with effects on various muscarinic receptor subtypes (CHRM1-5).
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Caption: Mechanism of action of Propantheline Bromide.
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Solubility and Storage of Stock Solutions
Proper dissolution and storage are essential to maintain the stability and activity of

propantheline bromide. It is recommended to prepare fresh solutions, but frozen aliquots can

be stored for short to medium-term use.

Solvent
Maximum
Solubility

Recommended
Storage

Shelf Life References

DMSO
≥ 100 mg/mL

(223.02 mM)
-20°C or -80°C

1 month at

-20°C, 6 months

at -80°C

Sterile Water
50 mg/mL

(111.51 mM)
-20°C or -80°C

1 month at

-20°C, 6 months

at -80°C

Ethanol Soluble
Not specified for

stock solutions
Not specified

Chloroform Soluble
Not specified for

stock solutions
Not specified

Note: The use of fresh, newly opened DMSO is recommended as hygroscopic (moisture-

absorbing) DMSO can negatively impact solubility. For dissolution in water, sonication may be

required. To avoid degradation from repeated freeze-thaw cycles, store stock solutions in

single-use aliquots.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO (e.g., 100 mM)
This protocol is suitable for experiments where the final concentration of DMSO in the cell

culture medium can be kept to a non-toxic level (typically ≤ 0.5%).

Materials:

Propantheline Bromide powder (CAS 50-34-0)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate Required Mass: Determine the mass of propantheline bromide powder needed to

achieve the desired concentration and volume.

Formula: Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molecular Weight

( g/mol )

Example for 1 mL of 100 mM (0.1 M) stock: Mass (g) = 0.1 mol/L × 0.001 L × 448.39 g/mol

= 0.04484 g (or 44.84 mg)

Weighing: In a sterile environment (e.g., a chemical fume hood or biosafety cabinet),

accurately weigh the calculated mass of propantheline bromide powder.

Dissolution: Add the weighed powder to a sterile tube. Using a calibrated pipette, add the

calculated volume of sterile DMSO.

Mixing: Cap the tube securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming to 37°C can aid dissolution if needed.

Aliquoting and Storage: Dispense the stock solution into sterile, single-use aliquots (e.g., 20-

50 µL) in cryovials. Store the aliquots at -20°C for up to one month or at -80°C for up to six

months.

Protocol 2: Preparation of Stock Solution in an Aqueous
Solvent (e.g., 50 mM in Sterile Water)
This protocol is ideal for experiments sensitive to DMSO or when a water-based solvent is

preferred.
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Materials:

Propantheline Bromide powder (CAS 50-34-0)

Sterile, cell culture-grade water or Phosphate-Buffered Saline (PBS)

Sterile conical tubes or vials

Sterile 0.22 µm syringe filter

Sterile syringes

Ultrasonic bath (optional)

Procedure:

Calculate Required Mass:

Example for 2 mL of 50 mM (0.05 M) stock: Mass (g) = 0.05 mol/L × 0.002 L × 448.39

g/mol = 0.04484 g (or 44.84 mg)

Weighing: Accurately weigh the calculated mass of propantheline bromide powder in a

sterile environment.

Dissolution: Add the powder to a sterile tube. Add the required volume of sterile water or

PBS.

Mixing: Vortex thoroughly. If dissolution is slow, use an ultrasonic bath to facilitate the

process.

Sterilization: Draw the entire solution into a sterile syringe. Attach a sterile 0.22 µm syringe

filter and dispense the solution into a new sterile tube. This step is crucial for removing any

potential microbial contamination.

Aliquoting and Storage: Distribute the sterile stock solution into single-use aliquots and store

at -20°C or -80°C, following the same stability guidelines as DMSO stocks.
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Protocol 3: Preparation of Working Solutions for Cell
Culture
This protocol describes the final dilution of the concentrated stock into cell culture medium.

Materials:

Prepared propantheline bromide stock solution (from Protocol 1 or 2)

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes and pipette tips

Procedure:

Thaw Stock Solution: Thaw one aliquot of the concentrated stock solution at room

temperature. Mix gently before use.

Calculate Dilution: Determine the volume of stock solution needed to achieve the desired

final concentration in your culture medium. A serial dilution may be necessary for very low

final concentrations to ensure accuracy.

Formula (M1V1 = M2V2): V1 = (M2 × V2) / M1

M1 = Concentration of stock solution

V1 = Volume of stock solution to add

M2 = Desired final concentration

V2 = Final volume of culture medium

Example: To prepare 10 mL of medium with a final concentration of 100 µM

propantheline bromide from a 100 mM DMSO stock: V1 = (100 µM × 10 mL) / 100,000

µM = 0.01 mL (or 10 µL)

Dilution: Add the calculated volume of stock solution (10 µL in the example) to the final

volume of pre-warmed cell culture medium (10 mL).
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Mixing and Application: Mix the medium gently but thoroughly by pipetting or inverting the

tube. Immediately add the medicated medium to your cell cultures.

Controls: Always prepare a vehicle control by adding an equivalent volume of the solvent

(e.g., DMSO or sterile water) to the culture medium to account for any effects of the solvent

on the cells.

Experimental Workflow and Safety
General Workflow Diagram
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Caption: Workflow for preparing and using Propantheline Bromide.
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Safety Precautions:

Always handle propantheline bromide powder in a well-ventilated area or chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

When working with cell cultures, maintain strict aseptic technique at all times to prevent

microbial contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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